Cas no 2034430-78-7 (3-(4-methylsulfanylphenyl)-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one)

• Product Name: 3-(4-methylsulfanylphenyl)-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one
• CAS No: 2034430-78-7
• MF: C₁₅H₁₈N₄OS
• MW: 302.394621372223
• CID: 5376221
• Update Time: 2025-06-13

3-(4-methylsulfanylphenyl)-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylsulfanylphenyl)-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one

• Inchi： 1S/C15H18N4OS/c1-21-14-5-2-12(3-6-14)4-7-15(20)18-10-13(11-18)19-9-8-16-17-19/h2-3,5-6,8-9,13H,4,7,10-11H2,1H3
• InChI Key： DEWZBLUFRHBEBA-UHFFFAOYSA-N
• SMILES： C(N1CC(N2C=CN=N2)C1)(=O)CCC1=CC=C(SC)C=C1

Additional information on 3-(4-methylsulfanylphenyl)-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one

Exploring 3-(4-methylsulfanylphenyl)-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one (CAS No. 2034430-78-7): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 3-(4-methylsulfanylphenyl)-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one (CAS No. 2034430-78-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its triazole and azetidine moieties, represents a promising scaffold for drug discovery and material science. Researchers are particularly interested in its sulfanylphenyl group, which may contribute to enhanced bioavailability and target specificity. As the demand for novel heterocyclic compounds grows, this molecule stands out for its versatility and synthetic accessibility.

The CAS No. 2034430-78-7 compound is often discussed in the context of kinase inhibition and enzyme modulation, aligning with current trends in precision medicine. Its propan-1-one backbone allows for facile derivatization, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies highlight its potential in addressing neurodegenerative diseases and inflammatory disorders, topics that dominate biomedical searches. The integration of triazol-1-yl groups is particularly noteworthy, as these fragments are frequently explored in click chemistry applications—a hot topic in synthetic methodology.

From an industrial perspective, 3-(4-methylsulfanylphenyl)-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one exemplifies the shift toward fragment-based drug design. Its azetidin-1-yl ring system offers conformational rigidity, a property highly sought after in GPCR-targeted therapeutics. Analytical techniques such as LC-MS and NMR spectroscopy are routinely employed to characterize this compound, reflecting broader interests in analytical validation workflows. Furthermore, its methylsulfanyl substituent has sparked discussions about prodrug strategies and metabolic stability—key concerns in modern pharmacokinetics.

Environmental and green chemistry considerations also play a role in the discourse around this molecule. The synthetic routes to CAS No. 2034430-78-7 often involve catalytic cyclization methods, which align with the pharmaceutical industry's push toward atom economy. This resonates with search trends around solvent-free reactions and catalytic efficiency. Additionally, the compound's potential role in bioorthogonal chemistry—a field gaining traction in molecular imaging—positions it at the intersection of chemistry and biotechnology.

In summary, 3-(4-methylsulfanylphenyl)-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one embodies the convergence of structural innovation and therapeutic potential. Its relevance to high-throughput screening libraries and lead optimization pipelines ensures sustained interest from both academic and industrial researchers. As the scientific community continues to explore its properties, this compound may well emerge as a cornerstone in next-generation small-molecule therapeutics.